5-methoxy-1-indanone O-(3,5-dimethoxybenzoyl)oxime

• IUPAC Name: [(Z)-(5-methoxy-2,3-dihydroinden-1-ylidene)amino] 3,5-dimethoxybenzoate
• InChI: InChI=1S/C19H19NO5/c1-22-14-5-6-17-12(8-14)4-7-18(17)20-25-19(21)13-9-15(23-2)11-16(10-13)24-3/h5-6,8-11H,4,7H2,1-3H3/b20-18-
• InChI Key: ADPVFDGLBFBNDI-ZZEZOPTASA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=NOC(=O)C3=CC(=CC(=C3)OC)OC)CC2
• Isomeric SMILES: COC1=CC2=C(C=C1)/C(=N\OC(=O)C3=CC(=CC(=C3)OC)OC)/CC2
• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol

Description

5-methoxy-1-indanone O-(3,5-dimethoxybenzoyl)oxime, also known as 5-MeO-DMT-oxime, is a synthetic derivative of the psychedelic compound 5-MeO-DMT. It is a potent and selective agonist for the serotonin 5-HT2A receptor, which is responsible for mediating the hallucinogenic effects of many psychedelics. In recent years, 5-MeO-DMT-oxime has gained attention as a potential tool for scientific research due to its unique pharmacological profile and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-methoxy-1-indanone O-(3,5-dimethoxybenzoyl)oximeime is thought to involve its binding to the serotonin 5-HT2A receptor, which is widely distributed throughout the brain and plays a key role in mediating the effects of psychedelics. Activation of this receptor leads to a cascade of intracellular signaling events, ultimately resulting in changes in neuronal activity and neurotransmitter release.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-methoxy-1-indanone O-(3,5-dimethoxybenzoyl)oximeime are not well understood, but studies suggest that it may produce changes in brain activity and subjective experiences similar to those seen with other psychedelics. These effects may be mediated by alterations in the activity of various neurotransmitter systems, including serotonin, dopamine, and glutamate.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methoxy-1-indanone O-(3,5-dimethoxybenzoyl)oximeime in scientific research is its high potency and selectivity for the 5-HT2A receptor, which allows for precise control over its effects. However, its psychoactive properties may limit its use in certain experiments, and its potential for abuse and dependence must be carefully considered.

Future Directions

There are several potential future directions for research on 5-methoxy-1-indanone O-(3,5-dimethoxybenzoyl)oximeime. One area of interest is its potential therapeutic applications, particularly for the treatment of depression, anxiety, and other psychiatric disorders. Another direction is the investigation of its effects on brain function and behavior, including its potential as a tool for studying the neural correlates of consciousness. Finally, further research is needed to fully understand the biochemical and physiological effects of 5-methoxy-1-indanone O-(3,5-dimethoxybenzoyl)oximeime and its potential for abuse and dependence.

Scientific Research Applications

5-methoxy-1-indanone O-(3,5-dimethoxybenzoyl)oximeime has been used in scientific research to investigate its effects on the brain and behavior. One study found that 5-methoxy-1-indanone O-(3,5-dimethoxybenzoyl)oximeime produced dose-dependent changes in brain activity and subjective experiences in healthy volunteers, indicating its potential as a tool for studying the neural correlates of consciousness. Other studies have explored its potential therapeutic applications, including its ability to reduce symptoms of depression and anxiety in animal models.